Cas no 76906-12-2 (4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester)

4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester structure
76906-12-2 structure
Product Name:4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester
CAS No:76906-12-2
MF:C7H11NO3S
MW:189.232140779495
CID:537063
PubChem ID:70567228
Update Time:2025-04-19

4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester
    • methyl 3-acetyl-1,3-thiazolidine-4-carboxylate
    • 76906-12-2
    • SCHEMBL11342331
    • DTXSID50742408
    • Inchi: 1S/C7H11NO3S/c1-5(9)8-4-12-3-6(8)7(10)11-2/h6H,3-4H2,1-2H3
    • InChI Key: ZUWKFZCERVATHR-UHFFFAOYSA-N
    • SMILES: S1CN(C(C)=O)C(C(=O)OC)C1

Computed Properties

  • Exact Mass: 189.04603
  • Monoisotopic Mass: 189.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • PSA: 46.61
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